Cas no 1157641-59-2 (2-Methyl-N-{4-(methylsulfanyl)phenylmethyl}-1h-1,3-benzodiazol-5-amine)

• Product Name: 2-Methyl-N-{4-(methylsulfanyl)phenylmethyl}-1h-1,3-benzodiazol-5-amine
• CAS No: 1157641-59-2
• MF: C₁₆H₁₇N₃S
• MW: 283.391281843185
• CID: 5050424
• Update Time: 2025-06-23

2-Methyl-N-{4-(methylsulfanyl)phenylmethyl}-1h-1,3-benzodiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-{[4-(methylsulfanyl)phenyl]methyl}-1H-1,3-benzodiazol-5-amine
• NE53256
• 2-methyl-N-[(4-methylsulfanylphenyl)methyl]-3H-benzimidazol-5-amine
• 2-Methyl-N-{4-(methylsulfanyl)phenylmethyl}-1h-1,3-benzodiazol-5-amine

• Inchi： 1S/C16H17N3S/c1-11-18-15-8-5-13(9-16(15)19-11)17-10-12-3-6-14(20-2)7-4-12/h3-9,17H,10H2,1-2H3,(H,18,19)
• InChI Key： IPSQZYTWEPNARY-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CNC1C=CC2=C(C=1)NC(C)=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 304
• XLogP3: 3.9
• Topological Polar Surface Area: 66

Additional information on 2-Methyl-N-{4-(methylsulfanyl)phenylmethyl}-1h-1,3-benzodiazol-5-amine

Introduction to 2-Methyl-N-{4-(methylsulfanyl)phenylmethyl}-1H-1,3-benzodiazol-5-amine (CAS No. 1157641-59-2)

2-Methyl-N-{4-(methylsulfanyl)phenylmethyl}-1H-1,3-benzodiazol-5-amine, identified by its CAS number 1157641-59-2, is a compound of significant interest in the field of pharmaceutical chemistry. This heterocyclic amine derivative belongs to the benzodiazole class, a well-documented group of molecules known for their diverse biological activities. The structural features of this compound, particularly the presence of a methylsulfanyl substituent on the phenyl ring and a methyl group at the 2-position of the benzodiazole core, contribute to its unique chemical and pharmacological properties.

The benzodiazole scaffold is renowned for its role in central nervous system modulation, with many analogs exhibiting anxiolytic, sedative, and muscle relaxant effects. The introduction of the 4-(methylsulfanyl)phenylmethyl side chain in 2-Methyl-N-{4-(methylsulfanyl)phenylmethyl}-1H-1,3-benzodiazol-5-amine introduces additional pharmacophoric elements that may influence its interaction with biological targets. This modification has been strategically explored in recent research to enhance binding affinity and selectivity, potentially leading to novel therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of how structural modifications in benzodiazole derivatives affect their pharmacokinetic profiles. Studies indicate that the methylsulfanyl group can enhance solubility while maintaining receptor binding efficacy, making it a valuable moiety for drug design. The specific arrangement of atoms in 2-Methyl-N-{4-(methylsulfanyl)phenylmethyl}-1H-1,3-benzodiazol-5-amine may contribute to its potential as an intermediate in synthesizing more complex bioactive molecules.

In the context of medicinal chemistry, this compound serves as a valuable building block for exploring new therapeutic modalities. Researchers are particularly interested in its potential as a precursor for developing treatments targeting neurological disorders. The benzodiazole core is known to interact with GABA receptors, but structural variations can modulate these interactions to produce desired effects while minimizing side reactions. The presence of both methyl and methylsulfanyl groups in 2-Methyl-N-{4-(methylsulfanyl)phenylmethyl}-1H-1,3-benzodiazol-5-amine suggests it may exhibit balanced receptor affinity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the benzodiazole ring system efficiently. The introduction of the 4-(methylsulfanyl)phenylmethyl moiety demands careful consideration to avoid unwanted byproducts, underscoring the importance of optimized synthetic protocols.

Current research is focused on evaluating the biological activity of 2-Methyl-N-{4-(methylsulfanyl)phenylmethyl}-1H-1,3-benzodiazol-5-amine through in vitro and in vivo assays. Preliminary studies suggest that it may possess properties relevant to treating conditions such as anxiety and epilepsy. The compound’s ability to modulate neurotransmitter systems makes it an attractive candidate for further investigation into its potential therapeutic benefits. Additionally, its structural complexity allows for modifications that could enhance drug-like properties such as bioavailability and metabolic stability.

The role of computational tools in drug discovery has been instrumental in guiding the design and optimization of molecules like 2-Methyl-N-{4-(methylsulfanyl)phenylmethyl}-1H-1,3-benzodiazol-5-amine. Molecular dynamics simulations and virtual screening have helped identify promising derivatives with improved pharmacological profiles. These approaches complement traditional experimental methods by providing rapid assessments of molecular interactions and potential liabilities early in the discovery process.

The future prospects for this compound include its use as a scaffold for developing next-generation therapeutics. By leveraging structure-based design principles, chemists aim to create analogs with enhanced efficacy and reduced side effects compared to existing benzodiazole-based drugs. Collaborative efforts between academia and industry are essential to translate these findings into clinical applications that address unmet medical needs.

In summary,2-Methyl-N-{4-(methylsulfanyl)phenylmethyl}-1H-1,3-benzodiazol-5-amine (CAS No. 1157641-59-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Ongoing research continues to uncover new insights into its biological activity and synthetic feasibility, positioning it as a promising candidate for further development in the treatment of neurological disorders.